Cas no 1443355-57-4 (2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol)

• Product Name: 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol
• CAS No: 1443355-57-4
• MF: C₁₃H₁₉FO₂
• MW: 226.287167787552
• CID: 5746270
• PubChem ID: 91658043
• Update Time: 2025-06-08

2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• DTXSID901279275
• Benzeneethanol, 4-fluoro-2-(pentyloxy)-
• 4-Fluoro-2-n-pentoxyphenethyl alcohol
• 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol
• 1443355-57-4
• 2-(4-fluoro-2-pentoxyphenyl)ethanol

• MDL： MFCD22372822
• Inchi： 1S/C13H19FO2/c1-2-3-4-9-16-13-10-12(14)6-5-11(13)7-8-15/h5-6,10,15H,2-4,7-9H2,1H3
• InChI Key： JHYURMRMKGVMHG-UHFFFAOYSA-N
• SMILES： FC1C=CC(CCO)=C(C=1)OCCCCC

Computed Properties

• Exact Mass: 226.13690801g/mol
• Monoisotopic Mass: 226.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol

Comprehensive Overview of 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol (CAS No. 1443355-57-4)

2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol (CAS No. 1443355-57-4) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates, organic synthesis, and specialty chemicals. Its unique molecular structure, featuring a fluoro-substituted phenyl ring and a pentyloxy side chain, makes it a versatile building block for advanced chemical research. The compound's ethanol functional group further enhances its reactivity, enabling its use in coupling reactions and derivatization processes.

In recent years, the demand for fluorinated compounds like 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the increasing focus on targeted therapies and precision medicine. The compound's lipophilic properties, attributed to the pentyloxy chain, also make it valuable for studies involving membrane permeability and drug delivery systems.

The synthesis of CAS No. 1443355-57-4 typically involves multi-step organic reactions, including etherification and reduction processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. This rigorous quality control ensures its suitability for high-value applications, aligning with the growing industry emphasis on green chemistry and sustainable synthesis.

From an industrial perspective, 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol is gaining traction in the development of electronic materials and liquid crystals, where its fluorine atoms contribute to enhanced thermal stability and optical properties. This aligns with the global trend toward miniaturized electronics and energy-efficient displays. Additionally, its compatibility with catalytic systems makes it a candidate for cascade reactions in fine chemical production.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular scaffold to investigate the impact of fluorine substitution on biological activity. Its phenyl ethanol backbone is frequently referenced in studies on GPCR modulation and enzyme inhibition, topics frequently searched in academic databases. The compound's logP value and hydrogen bonding capacity are also critical parameters in computational chemistry models.

In summary, 2-(4-Fluoro-2-(pentyloxy)phenyl)ethanol (CAS No. 1443355-57-4) represents a convergence of pharmaceutical innovation and material science, addressing contemporary challenges in drug design and functional materials. Its multifaceted applications underscore its importance in modern chemical research, resonating with trending topics like AI-driven molecular design and high-throughput screening.